Cas no 862718-68-1 (2-methyl-6-(piperidin-3-yl)pyridine)

• Product Name: 2-methyl-6-(piperidin-3-yl)pyridine
• CAS No: 862718-68-1
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 2105407
• PubChem ID: 57980622
• Update Time: 2025-06-13

2-methyl-6-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(3-piperidinyl)Pyridine
• 2-methyl-6-(piperidin-3-yl)pyridine
• SCHEMBL171375
• CS-0459225
• AKOS015921719
• EN300-1853826
• 862718-68-1
• DA-25826
• CCG-211559

• Inchi： 1S/C11H16N2/c1-9-4-2-6-11(13-9)10-5-3-7-12-8-10/h2,4,6,10,12H,3,5,7-8H2,1H3
• InChI Key： RKHGUGOSKDTVKE-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CC=C(C)N=2)C1

Computed Properties

• Exact Mass: 176.131348519Da
• Monoisotopic Mass: 176.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-6-(piperidin-3-yl)pyridine

Introduction to 2-methyl-6-(piperidin-3-yl)pyridine (CAS No. 862718-68-1) and Its Emerging Applications in Chemical Biology

2-methyl-6-(piperidin-3-yl)pyridine, identified by the chemical abstracts service number 862718-68-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyridine class of molecules, which are widely recognized for their versatility in drug design and development. The presence of a methyl group at the 2-position and a piperidine moiety at the 6-position introduces specific steric and electronic characteristics that make this molecule a promising candidate for various therapeutic applications.

The piperidin-3-yl substituent, in particular, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Piperidine derivatives are well-documented for their ability to enhance solubility, improve bioavailability, and increase metabolic stability, making them highly valuable in medicinal chemistry. The integration of this moiety into 2-methyl-6-(piperidin-3-yl)pyridine not only enhances its interactions with biological targets but also contributes to its overall pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-methyl-6-(piperidin-3-yl)pyridine and biological targets. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors, suggesting potential applications in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. The precise arrangement of atoms in this molecule allows it to bind effectively to these targets, modulating their activity and potentially alleviating symptoms associated with various diseases.

In the realm of drug discovery, 2-methyl-6-(piperidin-3-yl)pyridine has been explored as a scaffold for developing novel therapeutics. Its structural flexibility allows for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, researchers have investigated derivatives of this compound that exhibit enhanced binding affinity or altered pharmacokinetic profiles, demonstrating its potential as a lead compound in drug development pipelines.

The synthesis of 2-methyl-6-(piperidin-3-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis process but also allow for the introduction of diverse functional groups, further expanding the chemical space available for drug discovery.

One of the most compelling aspects of 2-methyl-6-(piperidin-3-yl)pyridine is its potential in addressing unmet medical needs. Ongoing research has highlighted its role in modulating neurotransmitter systems, making it a candidate for therapies targeting conditions such as depression, anxiety, and Parkinson's disease. Additionally, its interaction with inflammatory pathways has prompted investigations into its efficacy against chronic inflammatory diseases.

The development of 2-methyl-6-(piperidin-3-yl)pyridine as a therapeutic agent is not without challenges. Ensuring optimal dosing, minimizing side effects, and predicting long-term safety are critical considerations in any drug development process. However, preclinical studies have provided valuable insights into its safety profile and potential therapeutic benefits, paving the way for further clinical investigations.

The integration of 2-methyl-6-(piperidin-3-yl)pyridine into modern drug discovery pipelines underscores the importance of heterocyclic compounds in medicinal chemistry. Their structural diversity and functional versatility make them indispensable tools for developing innovative therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing some of the most pressing health challenges of our time.